(S)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride

• IUPAC Name: benzyl (3S)-3-benzylpiperazine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C19H22N2O2.ClH/c22-19(23-15-17-9-5-2-6-10-17)21-12-11-20-18(14-21)13-16-7-3-1-4-8-16;/h1-10,18,20H,11-15H2;1H/t18-;/m0./s1
• InChI Key: KQHBPBYETAJYMS-FERBBOLQSA-N
• Canonical SMILES: C1CN(CC(N1)CC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3.Cl
• Isomeric SMILES: C1CN(C[C@@H](N1)CC2=CC=CC=C2)C(=O)OCC3=CC=CC=C3.Cl
• Molecular Formula: C19H23ClN2O2
• DSSTOX Substance ID: DTXSID50662637
• Molecular Weight: 346.8 g/mol
• CAS RN: 1217779-31-1

Description

Benzylpiperazine derivatives are a class of compounds that have been studied for their potential biological activities. They often contain a piperazine ring, which is a six-membered ring with two nitrogen atoms, and benzyl groups, which are phenyl groups attached to a methylene bridge.

Synthesis Analysis

The synthesis of benzylpiperazine derivatives typically involves the reaction of a benzyl halide with piperazine. The benzyl group can be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of benzylpiperazine derivatives generally includes a piperazine ring and one or more benzyl groups. The exact structure can vary depending on the specific compound.

Chemical Reactions Analysis

Benzylpiperazine derivatives can undergo various chemical reactions, including nucleophilic substitution reactions and reactions involving the piperazine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzylpiperazine derivatives can vary depending on the specific compound. These properties can include melting point, boiling point, solubility, and stability.

Scientific Research Applications

Asymmetric N-Heterocycle Synthesis via Sulfinimines

(S)-Benzyl 3-benzylpiperazine-1-carboxylate hydrochloride: has been employed as a chiral auxiliary in the stereoselective synthesis of amines and their derivatives. Specifically, it serves as a gold standard enantiopure tert-butanesulfinamide, which has found extensive use over the last two decades. Researchers have explored its application in the synthesis of N-heterocycles via sulfinimines. This methodology provides access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives. .

Mechanism of Action

The mechanism of action of benzylpiperazine derivatives can vary widely depending on the specific compound and its biological target. Some benzylpiperazine derivatives have been studied for their potential as pharmaceuticals.

Safety and Hazards

The safety and hazards associated with benzylpiperazine derivatives can vary depending on the specific compound. Some benzylpiperazine derivatives may be harmful if swallowed, inhaled, or in contact with skin.

Future Directions

The future directions for research on benzylpiperazine derivatives could include further exploration of their potential biological activities and the development of new synthesis methods.